Cas no 1539469-93-6 (3-Bromo-4-chloro-2-fluoroaniline)

• Product Name: 3-Bromo-4-chloro-2-fluoroaniline
• CAS No: 1539469-93-6
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• MDL: MFCD29058770
• CID: 3041310
• PubChem ID: 83410217
• Update Time: 2025-05-21

3-Bromo-4-chloro-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-fluoroaniline
• 3-Bromo-4-chloro-2-fluorobenzenamine
• 1539469-93-6
• SCHEMBL16636894
• DB-204303
• AKOS023126484
• MFCD29058770
• SB79826
• NNEAPESSFSAYBJ-UHFFFAOYSA-N
• A1-62095
• CS-0146366
• DS-12153

• MDL： MFCD29058770
• Inchi： 1S/C6H4BrClFN/c7-5-3(8)1-2-4(10)6(5)9/h1-2H,10H2
• InChI Key： NNEAPESSFSAYBJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)N)Cl

Computed Properties

• Exact Mass: 222.91997g/mol
• Monoisotopic Mass: 222.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-4-chloro-2-fluoroaniline

Professional Introduction to 3-Bromo-4-chloro-2-fluoroaniline (CAS No. 1539469-93-6)

3-Bromo-4-chloro-2-fluoroaniline (CAS No. 1539469-93-6) is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by its bromo and chloro substituents on a fluoroaniline backbone, serves as a crucial intermediate in the synthesis of various pharmacologically relevant molecules.

The< strong>nomenclature of this compound follows the IUPAC system, precisely identifying its substituents and positions on the benzene ring. The presence of both bromine and chlorine atoms at the 3rd and 4th positions, respectively, while the 2nd position is fluorinated, creates a highly reactive and functionalized aromatic system. This specific arrangement enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the< strong>synthetic applications of 3-Bromo-4-chloro-2-fluoroaniline have been extensively explored. Its reactivity allows for the facile introduction of diverse functional groups, making it an invaluable building block in medicinal chemistry. For instance, studies have demonstrated its role in the development of novel antiviral and anticancer agents. The fluorine atom, in particular, contributes to metabolic stability and bioavailability, which are critical factors in drug design.

The< strong>biological activity of 3-Bromo-4-chloro-2-fluoroaniline has been a subject of intense investigation. Preclinical studies have highlighted its potential as a precursor for compounds with inhibitory effects on various enzymes and receptors. Notably, derivatives of this molecule have shown promise in targeting pathways involved in inflammation and neurodegeneration. The< strong>fluorine-substituted aniline core is known to modulate electronic properties, thereby influencing binding affinities and selectivity.

Advances in computational chemistry have further enhanced the understanding of 3-Bromo-4-chloro-2-fluoroaniline's< strong>reactivity. Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental efforts, providing a synergistic framework for drug discovery.

The< strong>pharmaceutical industry has recognized the significance of this compound due to its broad applicability. It is frequently utilized in libraries for high-throughput screening (HTS), enabling rapid identification of lead compounds. The< strong>cumulative research on derivatives of 3-Bromo-4-chloro-2-fluoroaniline underscores its importance as a scaffold for developing innovative treatments.

In agrochemical research, modifications of this< strong>molecular framework have led to the discovery of novel pesticides with improved efficacy and environmental safety profiles. The< strong>bromine and chlorine substituents facilitate further derivatization, allowing chemists to fine-tune properties such as solubility and stability.

The< strong>safety considerations associated with handling 3-Bromo-4-chloro-2-fluoroaniline are paramount. While it is not classified as a hazardous material under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes adequate ventilation, personal protective equipment (PPE), and adherence to waste disposal guidelines.

The< strong>futuristic prospects for this compound are promising. Ongoing research aims to expand its utility into emerging fields such as nanotechnology and materials science. Its unique structural features make it a candidate for developing advanced materials with tailored electronic properties.

In conclusion, 3-Bromo-4-chloro-2-fluoroaniline (CAS No. 1539469-93-6) represents a cornerstone in modern chemical synthesis and drug development. Its multifaceted applications underscore its importance as a versatile intermediate with far-reaching implications across multiple scientific disciplines.